Cas no 13162-27-1 (2,4-Dichloro-6-methylpyrimidin-5-amine)

• Product Name: 2,4-Dichloro-6-methylpyrimidin-5-amine
• CAS No: 13162-27-1
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD08062586
• CID: 119355
• PubChem ID: 14665971
• Update Time: 2025-08-05

2,4-Dichloro-6-methylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-methylpyrimidin-5-amine
• 2,4-Dichloro-5-amino-6-methylpyrimidine
• 2,4-DICHLORO-6-METHYL-PYRIMIDIN-5-YLAMINE
• 2,4-Dichloro-6-methylpyrimidin-5-ylamine
• 5-Pyrimidinamine, 2,4-dichloro-6-methyl-
• C5H5Cl2N3
• 5-AMino-2,4-dichloro-6-MethylpyriMidine
• 4-Dichloro-5-aMino-6-MethylpyriMidine
• Pyrimidine, 5-amino-2,4-dichloro-6-methyl-
• 2,4-Dichloro-6-methylpyrimidin-5-amine, 5-Amino-2,4-dichloro-6-methyl-1,3-diazine
• FDMMHWIFYCXEOF-UHFFFAOYSA-N
• FCH921383
• WT82732
• RP03083
• OR14760
• AB43393
• DTXSID60562775
• 2,4-dichloro-5-amino-6-methylpyrimidine, AldrichCPR
• FT-0685105
• CS-D1554
• MFCD08062586
• W-205366
• EN300-197571
• SCHEMBL3847571
• AKOS006343731
• 2,4-dichloro-6-methyl-pyrimidin-5-amine
• PS-3758
• DS-2135
• SY029020
• 13162-27-1
• A853472
• 5-Pyrimidinamine,2,4-dichloro-6-methyl-
• 2,4-DICHLORO-6-METHYL-5-PYRIMIDINAMINE

• MDL： MFCD08062586
• Inchi： 1S/C5H5Cl2N3/c1-2-3(8)4(6)10-5(7)9-2/h8H2,1H3
• InChI Key： FDMMHWIFYCXEOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(=N1)Cl)N

Computed Properties

• Exact Mass: 176.98600
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.504±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116.5 ºC
• Boiling Point: 281.6±35.0 ºC (760 Torr),
• Flash Point: 124.1±25.9 ºC,
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 51.80000
• LogP: 2.25520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,4-Dichloro-6-methylpyrimidin-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 2,4-Dichloro-6-methylpyrimidin-5-amine

Comprehensive Guide to 2,4-Dichloro-6-methylpyrimidin-5-amine (CAS No. 13162-27-1): Properties, Applications, and Industry Insights

2,4-Dichloro-6-methylpyrimidin-5-amine (CAS No. 13162-27-1) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro-methyl substitution pattern, serves as a versatile intermediate in organic synthesis. Its molecular structure (C₅H₅Cl₂N₃) features a dichloropyrimidine core, which enables diverse chemical modifications, making it valuable for developing heterocyclic compounds.

Recent trends in drug discovery highlight growing interest in pyrimidine-based scaffolds due to their bioactivity. Researchers frequently search for "2,4-Dichloro-6-methylpyrimidin-5-amine synthesis" or "CAS 13162-27-1 applications," reflecting demand for efficient synthetic routes. The compound’s amine functionality allows for nucleophilic substitutions, facilitating the creation of targeted molecules for kinase inhibitors or antimicrobial agents.

In agrochemistry, 13162-27-1 is explored for designing crop protection agents. Its chlorinated pyrimidine structure aligns with modern green chemistry initiatives, as scientists seek alternatives to traditional pesticides. Questions like "How to purify 2,4-Dichloro-6-methylpyrimidin-5-amine" or "stability under UV light" are common in forums, indicating practical research needs.

The compound’s physicochemical properties include a molecular weight of 193.02 g/mol and moderate solubility in polar organic solvents. Analytical techniques like HPLC and NMR are critical for quality control, addressing queries such as "CAS 13162-27-1 characterization methods." Storage recommendations emphasize protection from moisture to preserve its reactive sites.

Innovations in catalysis have streamlined the production of 2,4-Dichloro-6-methylpyrimidin-5-amine, with patents describing palladium-catalyzed aminations. Sustainability-focused searches like "eco-friendly synthesis of pyrimidine amines" drive methodological advancements. The compound’s role in material science, particularly for organic electronics, is another emerging focus area.

Regulatory compliance remains a key concern, with databases like REACH providing guidelines for safe handling. While not classified as hazardous under standard protocols, proper laboratory practices are essential. Frequent searches for "suppliers of CAS 13162-27-1" reflect its commercial demand, particularly in regions with thriving pharma hubs like India and China.

Future prospects for 13162-27-1 include potential applications in bioconjugation and prodrug development. As AI-driven molecular design gains traction, this compound’s structural adaptability positions it as a candidate for virtual screening libraries. Collaborative studies between academia and industry continue to expand its utility across life sciences and beyond.